Cas no 1855154-77-6 (N-Cycloheptyl-2,2-dimethylthietan-3-amine)

N-Cycloheptyl-2,2-dimethylthietan-3-amine structure
1855154-77-6 structure
Product Name:N-Cycloheptyl-2,2-dimethylthietan-3-amine
CAS No:1855154-77-6
MF:C12H23NS
MW:213.382722139359
CID:5103864
Update Time:2023-08-25

N-Cycloheptyl-2,2-dimethylthietan-3-amine Chemical and Physical Properties

Names and Identifiers

    • N-Cycloheptyl-2,2-dimethylthietan-3-amine
    • Inchi: 1S/C12H23NS/c1-12(2)11(9-14-12)13-10-7-5-3-4-6-8-10/h10-11,13H,3-9H2,1-2H3
    • InChI Key: PHJTTXPSQVINGW-UHFFFAOYSA-N
    • SMILES: S1CC(C1(C)C)NC1CCCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.3
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